3-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline

• Molecular Formula: C12H12FNO
• Molecular Weight: 205.23 g/mol
• IUPAC Name: 3-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline
• InChI: InChI=1S/C12H12FNO/c1-9-5-6-12(15-9)8-14-11-4-2-3-10(13)7-11/h2-7,14H,8H2,1H3
• InChI Key: PGFZRPVRGXJXFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC2=CC(=CC=C2)F

Description

3-Fluoro-N-[(5-methylfuran-2-yl)methyl]aniline (CAS: 1019541-63-9) is a fluorinated aromatic amine with a molecular formula of C₁₂H₁₂FNO and a molecular weight of 205.23 g/mol . The compound features a fluorine substituent on the benzene ring and a 5-methylfuran-2-ylmethyl group attached to the aniline nitrogen. This structure combines electron-withdrawing (fluorine) and electron-donating (furan) moieties, making it a candidate for applications in medicinal chemistry and agrochemical research.

Preparation Methods

The synthesis of 3-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline typically involves the reaction of 3-fluoroaniline with 5-methylfurfural under specific conditions . The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained . Industrial production methods may involve bulk synthesis techniques, ensuring high yield and purity of the compound .

Chemical Reactions Analysis

3-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group or reduce other functional groups present in the molecule.

Substitution: The fluorine atom in the compound can be substituted with other halogens or functional groups under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various halogenating agents . The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

3-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline involves its interaction with specific molecular targets and pathways . The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity . The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Comparison with Structural Analogs

Halogen-Substituted Derivatives

3-Chloro-N-[(5-methylfuran-2-yl)methyl]aniline

• Molecular Formula: C₁₂H₁₂ClNO
• Molecular Weight : 221.68 g/mol
• Key Differences : Replacement of fluorine with chlorine increases molecular weight by ~16.45 g/mol. Chlorine’s larger atomic radius and polarizability may enhance lipophilicity and alter binding interactions in biological systems.

3-Iodo-N-[(5-methylfuran-2-yl)methyl]aniline

• Molecular Formula: C₁₂H₁₂INO
• Molecular Weight : 313.13 g/mol
• Key Differences : Iodine’s heavy atom effect and increased steric bulk could influence photophysical properties (e.g., fluorescence quenching) and reactivity in cross-coupling reactions.

Heterocycle-Modified Analogs

3-Fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline

• Molecular Formula : C₁₂H₁₂FNS
• Molecular Weight : 221.29 g/mol
• Key Differences : Substitution of furan with thiophene replaces oxygen with sulfur, altering electronic properties (thiophene is less electron-rich than furan). This may affect solubility and metabolic stability.

Substituent-Position Variants

5-Fluoro-N-[(3-fluorophenyl)methyl]-2-methylaniline

• Molecular Formula : C₁₄H₁₃F₂N
• Molecular Weight : 233.26 g/mol

2-Fluoro-5-(trifluoromethyl)aniline

• Molecular Formula : C₇H₅F₄N
• Molecular Weight : 179.11 g/mol
• Key Differences : A trifluoromethyl group at the meta position introduces strong electron-withdrawing effects, which could modulate reactivity in electrophilic substitution reactions.

Physicochemical and Reactivity Trends

A comparative analysis of key parameters is summarized below:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent Features	Potential Impact on Properties
3-Fluoro-N-[(5-methylfuran-2-yl)methyl]aniline	C₁₂H₁₂FNO	205.23	F (electron-withdrawing), furan (electron-donating)	Balanced electronic profile for drug design
3-Chloro analog	C₁₂H₁₂ClNO	221.68	Cl (larger, more polarizable)	Enhanced lipophilicity
3-Iodo analog	C₁₂H₁₂INO	313.13	I (heavy atom, steric bulk)	Fluorescence quenching; steric hindrance
Thiophene analog	C₁₂H₁₂FNS	221.29	S (less electron-rich than O)	Reduced metabolic stability
Dual-fluoro analog	C₁₄H₁₃F₂N	233.26	Two F substituents	Increased NH acidity

Biological Activity

3-Fluoro-N-[(5-methylfuran-2-yl)methyl]aniline is an organic compound that has garnered attention in medicinal chemistry due to its unique structural properties and potential biological activities. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline is C12H12FNO, with a molecular weight of approximately 205.23 g/mol. The compound features a fluorine atom attached to a benzene ring and a 5-methylfuran moiety, which significantly influences its electronic properties and reactivity.

Biological Activity Overview

Preliminary studies indicate that 3-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline exhibits several biological activities, particularly in the fields of antimicrobial and anticancer research. Its mechanism of action is primarily attributed to its ability to interact with specific biological targets, such as enzymes involved in metabolic pathways.

Potential Therapeutic Applications

• Antimicrobial Activity : Initial investigations suggest that this compound may possess antimicrobial properties, potentially effective against various pathogens.
• Anticancer Properties : Research indicates that compounds with similar structures have demonstrated cytotoxic effects on cancer cell lines, suggesting that 3-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline could have potential as an anticancer agent.

The biological activity of 3-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline is thought to involve:

• Enzyme Inhibition : The compound may inhibit enzymes such as α-glucosidase and pancreatic lipase, which are crucial in carbohydrate metabolism and fat digestion, respectively.
• Molecular Interactions : The presence of the fluorine atom enhances hydrogen bonding capabilities, facilitating interactions with biological molecules and modulating biochemical pathways.

Comparative Analysis with Similar Compounds

The following table summarizes key features of structurally related compounds:

Compound Name	Molecular Formula	Key Features
4-Fluoro-N-[(5-methylfuran-2-yl)methyl]aniline	C12H12FNO	Contains a fluorine substituent at the para position
3-Bromo-N-[(5-methylfuran-2-yl)methyl]aniline	C12H12BrNO	Bromine substitution alters reactivity
3-Chloro-N-(furan-2-ylmethyl)aniline	C11H10ClNO	Chlorine substitution influences electronic properties
4-Fluoro-N-(4-methylaniline)	C13H14FNO	Methyl group affects steric hindrance

The unique combination of a fluorine substituent and a furan ring in 3-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline imparts distinct chemical and biological properties compared to its analogs.

Case Studies and Research Findings

• Anticancer Activity : A study published in Molecules reported that compounds similar to 3-fluoro-N-[(5-methylfuran-2-yl)methyl]aniline exhibited significant cytotoxicity against various cancer cell lines, indicating potential for further exploration in cancer therapy .
• Antimicrobial Studies : Research has shown that derivatives of this compound can inhibit the growth of certain bacterial strains, suggesting its utility in developing new antimicrobial agents .